1-[2-(Butylsulfanyl)-2-(2,4-dichlorophenyl)ethyl]-1H-imidazole

• CAS No.: 61276-63-9
• Molecular Formula: C15H18Cl2N2S
• Molecular Weight: 329.3 g/mol
• IUPAC Name: 1-[2-butylsulfanyl-2-(2,4-dichlorophenyl)ethyl]imidazole
• InChI: InChI=1S/C15H18Cl2N2S/c1-2-3-8-20-15(10-19-7-6-18-11-19)13-5-4-12(16)9-14(13)17/h4-7,9,11,15H,2-3,8,10H2,1H3
• InChI Key: LUGJCAQELAKTBB-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC(CN1C=CN=C1)C2=C(C=C(C=C2)Cl)Cl

Description

1-[2-(Butylsulfanyl)-2-(2,4-dichlorophenyl)ethyl]-1H-imidazole is a member of the imidazole class of compounds Imidazoles are heterocyclic compounds containing a five-membered ring with two nitrogen atoms This particular compound is characterized by the presence of a butylsulfanyl group and a 2,4-dichlorophenyl group attached to the imidazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(Butylsulfanyl)-2-(2,4-dichlorophenyl)ethyl]-1H-imidazole typically involves the following steps:

Formation of the Imidazole Ring: The imidazole ring can be synthesized using various methods, such as the Van Leusen imidazole synthesis, which involves the reaction of tosylmethyl isocyanide (TosMIC) with aldehydes and amines.

Introduction of the Butylsulfanyl Group: The butylsulfanyl group can be introduced through a nucleophilic substitution reaction, where a butylthiol reacts with a suitable leaving group on the imidazole ring.

Attachment of the 2,4-Dichlorophenyl Group: This step can be achieved through a Friedel-Crafts alkylation reaction, where the imidazole ring is alkylated with a 2,4-dichlorobenzyl chloride in the presence of a Lewis acid catalyst.

Industrial Production Methods

Industrial production of this compound may involve optimizing the above synthetic routes for large-scale production. This includes using continuous flow reactors, optimizing reaction conditions (temperature, pressure, solvent), and employing catalysts to increase yield and reduce reaction time.

Chemical Reactions Analysis

Types of Reactions

1-[2-(Butylsulfanyl)-2-(2,4-dichlorophenyl)ethyl]-1H-imidazole can undergo various chemical reactions, including:

Oxidation: The butylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride to modify the functional groups.

Substitution: The imidazole